N-(2-chloro-6-methylphenyl)-7-methyl-6-oxo-2,7-diazaspiro[4.5]decane-2-carboxamide

• IUPAC Name: N-(2-chloro-6-methylphenyl)-7-methyl-6-oxo-2,7-diazaspiro[4.5]decane-2-carboxamide
• InChI: InChI=1S/C17H22ClN3O2/c1-12-5-3-6-13(18)14(12)19-16(23)21-10-8-17(11-21)7-4-9-20(2)15(17)22/h3,5-6H,4,7-11H2,1-2H3,(H,19,23)
• InChI Key: OECMENFNTQKMQH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)Cl)NC(=O)N2CCC3(C2)CCCN(C3=O)C
• Molecular Formula: C17H22ClN3O2
• Molecular Weight: 335.8 g/mol

Description

Synthesis Analysis

The synthesis of diazaspiro[4.5]decane derivatives involves multi-step chemical reactions, starting from readily available cycloalkanone precursors. A notable method involves the Strecker synthesis followed by partial hydrolysis and N-cyanomethylation to prepare intermediates, which are then hydrolyzed and cyclized under mild conditions to yield the spiro compounds. These compounds can further undergo alkylation or aralkylation to give the target compounds (Aboul-Enein et al., 2014). Additionally, a simple, fast, and cost-effective three-step synthesis approach for related compounds, showcasing high yields and no need for further purification, highlights the efficiency in accessing this class of compounds (Pardali et al., 2021).

Molecular Structure Analysis

Molecular structure determination of these compounds is crucial for understanding their chemical behavior and potential applications. Single-crystal X-ray diffraction is a common technique used to elucidate the crystal structure, providing insights into the molecular conformation, stereochemistry, and intermolecular interactions. The molecular structure often features planar furan rings, chair conformation cyclohexane rings, and benzene rings, indicating a complex spatial arrangement that may influence their biological activity (Wang et al., 2011).